5-Methyl-hex-2-enoic acid tert-butyl ester

• IUPAC Name: tert-butyl (E)-5-methylhex-2-enoate
• InChI: InChI=1S/C11H20O2/c1-9(2)7-6-8-10(12)13-11(3,4)5/h6,8-9H,7H2,1-5H3/b8-6+
• InChI Key: CXKHKLUXWMCJAS-SOFGYWHQSA-N
• Canonical SMILES: CC(C)CC=CC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C/C=C/C(=O)OC(C)(C)C
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol

Description

5-Methyl-hex-2-enoic acid tert-butyl ester, also known as tert-Butyl (E)-5-methylhex-2-enoate or 2-Methyl-2-propanyl(2E)-5-methyl-2-hexenoate, is a chemical compound with the molecular formula C11H20O2.

Molecular Structure Analysis

The molecular weight of this compound is 184.2753. The structure of this compound can be represented in 2D or 3D molecular models.

Chemical Reactions Analysis

Tert-butyl esters are involved in various chemical reactions. For instance, they can be deprotected using aqueous phosphoric acid, which is an effective, environmentally benign, selective, and mild reagent. The reaction of tert-butyl esters with SOCl2 at room temperature provides acid chlorides in very good yields.

Scientific Research Applications

Divergent Synthesis and Solvent Dependent Reactions

A study by Rossi et al. (2007) explores the divergent synthesis of different compounds starting from 1-tert-butyloxycarbonyl-3-methyl-4-ethoxycarbonyl-1,2-diaza-1,3-diene and enamines. This research highlights the influence of solvents and temperatures in directing the synthesis towards either 5,6-dihydro-4H-pyridazines, a type of pyrrolidinyl butenoic acid ester, or 1-amino-pyrroles, indicating the versatility of related ester compounds in synthetic chemistry (Rossi et al., 2007).

Conversion to Acid Chlorides

Greenberg and Sammakia (2017) discuss the conversion of tert-butyl esters to acid chlorides using thionyl chloride, highlighting the selective reactivity of tert-butyl esters in the presence of other ester groups. This process underscores the utility of tert-butyl esters in synthetic pathways where selective conversion is crucial (Greenberg & Sammakia, 2017).

Enantioselective Synthesis

Jeulin et al. (2007) achieved high enantioselectivity in synthesizing 3-hydroxy-2-methylpropanoic acid tert-butyl ester through a ruthenium-catalyzed hydrogenation reaction. This work presents the compound as a valuable building block for further synthetic applications, demonstrating the significance of ester derivatives in achieving enantioselectivity in chemical synthesis (Jeulin et al., 2007).

Rh(II)-Catalyzed Cyclization Chemistry

Padwa et al. (2007) utilized Rh(II)-catalyzed reaction to explore the synthesis of 1,3-dioxoles from the E-isomer of a related diazo compound, illustrating the potential of tert-butyl ester derivatives in cyclization reactions to produce cyclic compounds with moderate to good yield. This study sheds light on the adaptability of ester compounds in facilitating cyclization reactions (Padwa et al., 2007).

Synthetic Applications in Medicinal Chemistry

Eggen et al. (2000) report on the synthesis of a major component of cryptophycins, demonstrating the utility of tert-butyl ester derivatives in the synthesis of complex natural products. This research underscores the relevance of ester compounds in the assembly of molecules with significant biological activity (Eggen et al., 2000).